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Compound of Interest

Compound Name:
2-(4-Bromothiophen-2-yl)-1,3-

dioxolane

Cat. No.: B1334438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of the

heterocyclic compound 2-(4-Bromothiophen-2-yl)-1,3-dioxolane. This document details its

synthesis, physical properties, and spectroscopic profile, offering valuable data for researchers

in medicinal chemistry, materials science, and organic synthesis.

Compound Profile
2-(4-Bromothiophen-2-yl)-1,3-dioxolane, also known as 4-bromothiophene-2-

carboxaldehyde ethylene acetal, is a derivative of thiophene containing a bromine substituent

and a protected aldehyde functional group in the form of a dioxolane ring. This structure makes

it a versatile intermediate for further chemical modifications, particularly in the synthesis of

more complex molecules.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 58267-85-9 [1]

Molecular Formula C₇H₇BrO₂S [1]

Molecular Weight 235.10 g/mol [1]

Appearance Off-white solid [2]

Purity ≥97% [1]

Storage Sealed in dry, 2-8°C [1]

Synthesis and Experimental Protocol
The synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane is typically achieved through the

acetalization of its corresponding aldehyde, 4-bromo-2-thiophenecarboxaldehyde.

Synthesis of the Precursor: 4-Bromo-2-
thiophenecarboxaldehyde
The precursor, 4-bromo-2-thiophenecarboxaldehyde, can be synthesized from 2-

thiophenecarboxaldehyde. While various methods exist, a common approach involves the

bromination of the thiophene ring.

Table 2: Properties of 4-Bromo-2-thiophenecarboxaldehyde

Property Value Reference

CAS Number 18791-75-8 [3][4]

Molecular Formula C₅H₃BrOS [3][4]

Molecular Weight 191.05 g/mol [3][4]

Melting Point 44-46 °C [2]

Boiling Point 114-115 °C at 11 mmHg [2]
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Acetalization to form 2-(4-Bromothiophen-2-yl)-1,3-
dioxolane
The protection of the aldehyde group is achieved by reacting 4-bromo-2-

thiophenecarboxaldehyde with ethylene glycol in the presence of an acid catalyst.

Experimental Protocol: Synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane

Materials:

4-bromo-2-thiophenecarboxaldehyde

Ethylene glycol (1.2 equivalents)

p-Toluenesulfonic acid (catalytic amount)

Toluene (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

add 4-bromo-2-thiophenecarboxaldehyde and toluene.

Add ethylene glycol and a catalytic amount of p-toluenesulfonic acid to the mixture.

Heat the mixture to reflux and continue heating until the theoretical amount of water is

collected in the Dean-Stark trap.

Cool the reaction mixture to room temperature and wash with a saturated sodium

bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.
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Purify the crude product by column chromatography on silica gel or by recrystallization to

obtain pure 2-(4-Bromothiophen-2-yl)-1,3-dioxolane.

Workflow for the Synthesis of 2-(4-Bromothiophen-2-yl)-1,3-dioxolane
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Precursor Synthesis

Acetalization

Workup & Purification

2-Thiophenecarboxaldehyde

Bromination

4-Bromo-2-thiophenecarboxaldehyde

Reaction in Toluene
(Dean-Stark)

Ethylene Glycol Acid Catalyst
(p-TSA)

2-(4-Bromothiophen-2-yl)-1,3-dioxolane

Washing

Drying

Concentration

Purification
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NMR Analysis IR Analysis MS Analysis

Synthesized Compound

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

¹H NMR:
- Thiophene Protons
- Dioxolane Protons

¹³C NMR:
- Acetal Carbon

- Thiophene Carbons

Key Bands:
- C-O (acetal)

- Absence of C=O

Key Fragments:
- Molecular Ion (M+)
- Isotopic Pattern (Br)
- Loss of dioxolane

Structural Confirmation of
2-(4-Bromothiophen-2-yl)-1,3-dioxolane

Proton Environment Carbon Skeleton Functional Groups Molecular Weight & Formula

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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